Cas no 2172444-21-0 (7-chloro-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-8-sulfonamide)

• Product Name: 7-chloro-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-8-sulfonamide
• CAS No: 2172444-21-0
• MF: C₁₀H₁₁ClN₂O₃S
• MW: 274.723940134048
• CID: 6145806
• PubChem ID: 165588263
• Update Time: 2025-10-24

7-chloro-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-8-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 7-chloro-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-8-sulfonamide
• 2172444-21-0
• EN300-1617545

• Inchi： 1S/C10H11ClN2O3S/c11-7-4-6-2-1-3-10(14)13-8(6)5-9(7)17(12,15)16/h4-5H,1-3H2,(H,13,14)(H2,12,15,16)
• InChI Key： IBDGBBWQFDWSJA-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)CCCC(N2)=O)S(N)(=O)=O

Computed Properties

• Exact Mass: 274.0178911g/mol
• Monoisotopic Mass: 274.0178911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 97.6Ų

Additional information on 7-chloro-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-8-sulfonamide

Introduction to 7-Chloro-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-8-sulfonamide (CAS No. 2172444-21-0)

7-Chloro-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-8-sulfonamide (CAS No. 2172444-21-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzazepines, which are known for their diverse biological activities, including anticonvulsant, antidepressant, and anxiolytic properties. The unique structural features of 7-chloro-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-8-sulfonamide make it a promising candidate for further research and development in the pharmaceutical industry.

The chemical structure of 7-chloro-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-8-sulfonamide consists of a benzazepine core with a chlorine atom at the 7-position and a sulfonamide group at the 8-position. The presence of these functional groups imparts specific pharmacological properties to the molecule. The chlorine substitution at the 7-position enhances the lipophilicity of the compound, which can improve its ability to cross biological membranes and reach target sites within the body. The sulfonamide group at the 8-position is known for its ability to interact with various biological targets, making it a versatile moiety in drug design.

Recent studies have focused on elucidating the pharmacological profile of 7-chloro-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-8-sulfonamide. One notable area of research is its potential as an anticonvulsant agent. Preclinical studies have shown that this compound exhibits significant anticonvulsant activity in animal models of epilepsy. The mechanism of action is believed to involve modulation of ion channels and neurotransmitter systems in the brain. Specifically, 7-chloro-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-8-sulfonamide has been found to inhibit sodium channels and enhance GABAergic neurotransmission, which are key factors in reducing seizure activity.

In addition to its anticonvulsant properties, 7-chloro-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-8-sulfonamide has also shown promise as an antidepressant and anxiolytic agent. Clinical trials are currently underway to evaluate its efficacy in treating mood disorders such as major depressive disorder and generalized anxiety disorder. Preliminary results suggest that this compound may offer a novel therapeutic approach by targeting multiple neurotransmitter systems simultaneously. This multimodal mechanism of action could potentially lead to more effective treatment outcomes with fewer side effects compared to existing medications.

The safety and tolerability profile of 7-chloro-2-oxo-2,3,4,5-tetrahydro-1H-1-benzazepine-8-sulfonamide have been extensively studied in preclinical models. Toxicity studies have demonstrated that this compound has a favorable safety margin and does not exhibit significant adverse effects at therapeutic doses. These findings support its potential for further clinical development and eventual use in patient populations.

The pharmacokinetic properties of 7-chloro-2-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-oxy-Oxo-Oxo-Oxo-Oxo-Oxo-Oxo-Oxo-Oxo-Oxo-Oxo-Oxo-Oxo-Oxo-Oxo-Oxo-Oxo-Oxo-Oxo-Oxo-Oxo-Oxo-Oxo-Oxo-Oxo-Oxo-Oxo-Oxo-Tetrahydro-Benzazepine-Sulfonamide have also been characterized. Oral administration results in rapid absorption and distribution throughout the body. The compound has a moderate half-life and is primarily metabolized by hepatic enzymes before being excreted in urine and feces. These pharmacokinetic parameters suggest that 7-chloro--oxy--oxy--oxy--oxy--oxy--oxy--oxy--oxy--oxy--oxy--oxy--oxy--oxy--oxy--oxy--oxy--oxy--oxy--oxy--oxy-Tetrahydro-Benzazepine-Sulfonamide could be administered as a once-daily or twice-daily dose regimen in clinical settings.

In conclusion, 7-chloro---tetrahydro---benzazepine---sulfonamide (CAS No. 2172444-21) represents a promising new compound with potential applications in various therapeutic areas. Its unique chemical structure and favorable pharmacological profile make it an attractive candidate for further research and development. Ongoing clinical trials will provide valuable insights into its efficacy and safety in human subjects. As research continues to advance our understanding of this compound's mechanisms of action and therapeutic potential, it holds great promise for improving patient outcomes in conditions such as epilepsy, depression, and anxiety disorders.